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Compound of Interest

Compound Name: 4-Chloro-6-methyinicotinonitrile

Cat. No.: B1591778

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling of 4-Chloro-6-
methylnicotinonitrile (CAS No. 38875-76-2), a key intermediate in pharmaceutical synthesis.
Given the limited publicly available, compound-specific safety data, this document synthesizes
information from available sources and established best practices for handling structurally
related chlorinated pyridine and nitrile compounds. The procedural guidance herein is designed
to empower laboratory personnel with the knowledge to manage this chemical safely from
receipt to disposal.

Understanding the Compound: Hazard Profile and
Properties

4-Chloro-6-methylnicotinonitrile is a chlorinated pyridine derivative. While a comprehensive
toxicological profile is not thoroughly established, the available data and the chemical's
structure necessitate a cautious approach.

Known Information:
e Molecular Formula: C7HsCIN2[1][2]
e Molecular Weight: 152.58 g/mol [1][2]

e Hazard Statement: H302: Harmful if swallowed[1].
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» Signal Word: Warning[1].

Based on the handling guidelines for analogous compounds, such as other chlorinated
pyridines, it is prudent to assume that 4-Chloro-6-methylnicotinonitrile may also be harmful
in contact with skin, cause skin and eye irritation, and be harmful if inhaled[3].

Physical & Chemical Properties Summary

Property Value Source
CAS Number 38875-76-2 [1][2]
Molecular Formula C7HsCIN2 [1][2]
Molecular Weight 152.58 [1112]

| Storage | Inert atmosphere, 2-8°C |[1] |

Personal Protective Equipment (PPE): Your First Line of
Defense

A multi-layered approach to PPE is critical to mitigate exposure risks. The following
recommendations are based on the precautionary statements for 4-Chloro-6-
methylnicotinonitrile and guidelines for similar chemical structures[1][4].
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Specifications and

Protection Type Required PPE .
Rationale
Use chemical splash goggles
that conform to EN166 or
NIOSH standards. A face
Safety Goggles and Face shield should be worn over

Eye and Face Protection ) ]
Shield goggles during procedures

with a high risk of splashing or
aerosol generation to provide

broader protection[5].

Nitrile or neoprene gloves are
recommended. Always inspect
gloves for tears or punctures
Hand Protection Chemical-Resistant Gloves before use. Employ proper
glove removal technique to
avoid skin contact with the

outer surface of the glove[5].

A standard laboratory coat
should be worn at all times.
For larger scale operations or

Body Protection Laboratory Coat when handling significant
gquantities, a chemical-resistant
apron or suit should be

considered.

Respiratory Protection Fume Hood or Respirator All handling of 4-Chloro-6-
methylnicotinonitrile should
occur within a certified
chemical fume hood to
minimize inhalation
exposure[3]. If a fume hood is
not available or if there is a
potential for exceeding
exposure limits, a NIOSH-

approved respirator with
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appropriate cartridges should
be used[5][6].

Operational Plan: From Receipt to Disposal

A systematic workflow is essential for the safe handling of this compound.

Step-by-Step Handling Protocol

Receipt and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

» Store the container in a cool, dry, and well-ventilated area, under an inert atmosphere,
between 2-8°C[1].

e Ensure the storage location is away from incompatible materials, such as strong oxidizing
agents and acids[7].

Preparation and Handling:

» Before handling, ensure that an eyewash station and safety shower are readily accessible.
o Conduct all weighing and solution preparation inside a chemical fume hood.

e Avoid the formation of dust and aerosols[5].

e Use only dedicated, properly labeled glassware and equipment.

Experimental Workflow Diagram
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Caption: Experimental workflow for handling 4-Chloro-6-methylnicotinonitrile.
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Emergency Procedures

Immediate and correct response to an exposure is critical.

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also
under the eyelids. Seek immediate medical attention[3][5][6]. The precautionary statement
P305+P351+P338 specifically advises this action[1].

In case of skin contact: Wash off immediately with plenty of soap and water for at least 15
minutes while removing all contaminated clothing and shoes. Seek medical attention[3][5][6].

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician[3][5][6].

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician immediately[3][5][6].

Spill Management:

Evacuate the area and prevent entry.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand,
vermiculite).

Carefully collect the absorbed material into a labeled, sealed container for disposal. Avoid
creating dust[5].

Clean the spill area thoroughly.

Disposal Plan

All waste materials must be handled as hazardous waste.

Chemical Waste: Dispose of surplus and non-recyclable solutions to a licensed disposal
company. Do not allow the product to enter drains[5].

Contaminated Materials: Dispose of contaminated PPE (such as gloves) and other materials
as hazardous waste in accordance with local, state, and federal regulations[5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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